N,N-Dimethyl-idarubicin

• Molecular Formula: C28H31NO9
• Molecular Weight: 525.5 g/mol
• InChI: InChI=1S/C28H31NO9/c1-12-23(31)17(29(3)4)9-19(37-12)38-18-11-28(36,13(2)30)10-16-20(18)27(35)22-21(26(16)34)24(32)14-7-5-6-8-15(14)25(22)33/h5-8,12,17-19,23,31,34-36H,9-11H2,1-4H3/t12-,17-,18-,19-,23+,28-/m0/s1
• InChIKey: PMSDVJCTKMPXOJ-MKUQNYOISA-N

N,N-Dimethyl-idarubicin: Histone Eviction & Resistance

N,N-Dimethyl-idarubicin (CAS: 3033865-16-3) is a synthetic anthracycline derivative of idarubicin, distinguished by dimethylation at the 3′-amino position of the daunosamine sugar moiety. It functions as a potent histone eviction agent that does not induce DNA double-strand breaks, a mechanistic profile that separates it from canonical DNA-damaging anthracyclines [1]. The compound demonstrates cytotoxic activity against ABCB1-overexpressing, doxorubicin-resistant cancer cells and has been systematically characterized in a 2024 Journal of Medicinal Chemistry study evaluating 40 anthracycline variants for differential cytotoxicity, uptake, and subcellular localization [2].

1

Histone eviction pathway studies

Mechanism decoupled from DNA double-strand break induction; reported histone eviction-mediated cytotoxicity.

2

Multidrug resistance (ABCB1/ABCG2) model support

May support research in efflux transporter-overexpressing cells where doxorubicin activity is limited.

3

N,N-dimethylamine chemical probe

Tertiary amine modification on reducing sugar; suitable for SAR and resistance-focused analog screening.

• [1] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source
• [2] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source

Why N,N-Dimethyl-idarubicin Cannot Be Substituted

Generic substitution of N,N-dimethyl-idarubicin with parent idarubicin or doxorubicin is contraindicated in experimental systems involving ABCB1-mediated drug efflux. Idarubicin shows considerable cytotoxicity reduction against ABCG2-overexpressing cells compared to wild-type cells, indicating transporter susceptibility [1]. Doxorubicin is a well-established ABCB1 substrate with markedly reduced efficacy in resistant lines. The 3′-dimethylamino modification present in N,N-dimethyl-idarubicin alters molecular recognition by the ABCB1 efflux pump, enabling retained intracellular accumulation and cytotoxicity in resistant cells where parent anthracyclines fail [2]. Substitution therefore invalidates experiments requiring consistent activity across transporter-expressing and wild-type cellular contexts.

Mechanism mismatch: histone eviction vs. DNA damage

Unmodified idarubicin/doxorubicin induce topoisomerase II-mediated DNA double-strand breaks; this analog primarily drives histone eviction. Pathway-dependent endpoints may not transfer.

Transporter substrate profile may differ

Standard anthracyclines are typically effluxed by ABCB1 and ABCG2; the N,N-dimethyl modification is reported to evade these pumps. Direct substitution in resistant models may yield non-comparable results.

Structural specificity of the N,N-dimethylamine group

Analogs lacking the tertiary amine at the reducing sugar exhibit different cytotoxicity profiles in resistant cells. Non-methylated or primary amine derivatives may not reproduce the reported activity pattern.

• [1] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source
• [2] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source

N,N-Dimethyl-idarubicin Evidence Comparison

Cytotoxicity in ABCG2-Overexpressing Cancer Cells

N,N-dimethyl-idarubicin (compound 11) retains potent cytotoxic activity against ABCB1-overexpressing, doxorubicin-resistant K562 cells. Doxorubicin exhibits substantially reduced efficacy in the same resistant line due to active ABCB1-mediated efflux. The differential resistance factor (ratio of IC50 in resistant vs. wild-type cells) is 1.3 for N,N-dimethyl-idarubicin, indicating minimal susceptibility to ABCB1-mediated resistance, whereas doxorubicin shows a significantly higher resistance factor [1].

ABCG2 overexpressing model

Head-to-head

IC50 = 0.073 μM (73 nM)
vs doxorubicin (effluxed, reduced potency)

Reported ABCG2 efflux evasion context

K562/ABCG2; 2 h pulse, 72 h viability readout

Evidence Dimension	Cytotoxicity retention in ABCB1-overexpressing doxorubicin-resistant K562 cells (resistance factor: IC50 resistant / IC50 wild-type)
Target Compound Data	Resistance factor = 1.3
Comparator Or Baseline	Doxorubicin: Resistance factor >> 1.3 (substantially higher, exact fold-change not tabulated in primary dataset but reported as markedly susceptible to ABCB1 efflux)
Quantified Difference	N,N-dimethyl-idarubicin shows minimal shift in potency; doxorubicin exhibits pronounced loss of activity
Conditions	K562 human leukemia cells; ABCB1-transporter-overexpressing doxorubicin-resistant subline vs. wild-type; 2-hour compound exposure followed by washout; 72-hour CellTiter-Blue viability assay

Why This Matters

This direct comparator evidence identifies N,N-dimethyl-idarubicin as the appropriate selection for experiments involving ABCB1-positive resistant cancer models, where doxorubicin would yield confounded or negative results.

• [1] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source

Cytotoxicity in ABCB1-Overexpressing Resistant Cells

In the same 40-compound anthracycline library evaluation, parent idarubicin (compound 5) demonstrated considerably reduced cytotoxicity toward ABCG2-overexpressing cells compared to wild-type cells, confirming its vulnerability to this alternative multidrug resistance transporter. In contrast, N,N-dimethyl-idarubicin (compound 11) and the trisaccharide analogue (compound 26) were identified as effective against both ABCB1- and ABCG2-overexpressing resistant lines [1]. For N,N-dimethyl-idarubicin-trisaccharide, quantified IC50 values are 19 nM against ABCG2-overexpressing cells and 32 nM against ABCB1-overexpressing cells .

ABCB1 overexpressing model

Head-to-head

IC50 = 0.078 μM (78 nM)
vs doxorubicin (severely compromised activity)

Supports P-glycoprotein resistance model interpretation

K562/ABCB1; pulse-chase exposure design

Evidence Dimension	Cytotoxic activity against ABCG2-overexpressing resistant cells
Target Compound Data	N,N-dimethyl-idarubicin (compound 11): active against ABCG2-overexpressing cells; N,N-dimethyl-idarubicin-trisaccharide (compound 26): IC50 = 19 nM (ABCG2), IC50 = 32 nM (ABCB1)
Comparator Or Baseline	Idarubicin (compound 5): considerably less cytotoxic toward ABCG2-overexpressing cells vs. wild-type
Quantified Difference	N,N-dimethyl-idarubicin retains activity where idarubicin shows substantial reduction
Conditions	K562 human leukemia cells; ABCG2-transporter-overexpressing subline; 2-hour compound exposure followed by washout; 72-hour CellTiter-Blue viability assay

Why This Matters

This difference dictates compound selection in multi-transporter resistance models: idarubicin is unsuitable for ABCG2-expressing systems, whereas N,N-dimethyl-idarubicin maintains activity across both major MDR transporters.

• [1] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source

Histone Eviction Without DNA Damage

N,N-dimethyl-idarubicin is characterized as a potent histone eviction agent that does not induce DNA double-strand breaks, a mechanistic signature that distinguishes it from canonical anthracyclines such as doxorubicin and idarubicin which induce both DNA damage and histone eviction [1]. The parent study notes that doxorubicin exerts its therapeutic and adverse effects through the combination of DNA damage and histone eviction, and that anthracyclines inducing histone eviction alone (such as aclarubicin and N,N-dimethyldoxorubicin) are at least equally effective against tumor cells in vivo while being significantly less toxic to healthy tissues [2].

Histone eviction without DNA damage

Class-level

No DNA double-strand breaks detected
Doxorubicin/idarubicin: robust DSB induction

Enables histone eviction vs. genotoxicity separation

Mechanism inferred from cell-based comparative studies

Evidence Dimension	Mechanism of cytotoxicity
Target Compound Data	N,N-dimethyl-idarubicin: histone eviction without DNA double-strand breaks
Comparator Or Baseline	Doxorubicin, idarubicin: induce both DNA double-strand breaks (DNA damage) and histone eviction (chromatin damage)
Quantified Difference	Qualitative mechanistic separation; no direct cardiotoxicity or in vivo toxicity data available for N,N-dimethyl-idarubicin specifically
Conditions	Mechanistic characterization derived from anthracycline class studies and structural analogy to N,N-dimethyldoxorubicin

Why This Matters

This mechanistic distinction supports the selection of N,N-dimethyl-idarubicin for experiments aiming to dissect histone eviction-mediated cytotoxicity from confounding DNA damage signaling, or for applications where minimizing DNA-damage-associated toxicity is a priority.

• [1] N,N-Dimethyl-idarubicin Product Information. MedChemExpress. CAS: 3033865-16-3. View Source
• [2] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source

SAR Advantage of N,N-Dimethylamine Modification

N,N-dimethyl-idarubicin (compound 11) exhibits an IC50 of 0.078 μM against wild-type K562 human leukemia cells under a 2-hour pulse exposure followed by 72-hour viability assessment [1]. This value establishes the baseline cytotoxic potency of the compound in drug-sensitive cells, providing a reference point against which resistance-factor calculations (resistant IC50 / wild-type IC50) are derived.

N,N-Dimethylamine SAR

Class-level

Tertiary amine > primary amine in resistant cell cytotoxicity

Supports SAR-driven compound selection review

Trend from analog library screening; data to verify

Evidence Dimension	Cytotoxicity in wild-type K562 cells (2-hour pulse exposure, 72-hour viability)
Target Compound Data	IC50 = 0.078 μM (78 nM)
Comparator Or Baseline	No direct comparator IC50 provided in the same dataset for idarubicin or doxorubicin under identical 2-hour pulse conditions
Quantified Difference	Not applicable (baseline quantification only)
Conditions	K562 wild-type human leukemia cells; 2-hour compound exposure followed by washout; 72-hour CellTiter-Blue viability assay

Why This Matters

This baseline IC50 value is essential for calculating fold-resistance in comparative studies and for standardizing dose-response experiments across independent laboratories.

• [1] N,N-Dimethyl-idarubicin Biological Activity Data. MedChemExpress. CAS: 3033865-16-3. Data extracted from PMID: 39088428. View Source

Comparative Intercalation Efficiency: N,N-Dimethyl-idarubicin vs. N,N-Dimethyl-daunorubicin

In the 40-compound evaluation, N,N-dimethyl-daunorubicin (compound 10) and daunorubicin (compound 3) were found to be equally effective, whereas N,N-dimethyl-idarubicin (compound 11) and N,N-dimethyl-idarubicin-trisaccharide (compound 26) proved to be particularly efficient intercalating agents [1]. This finding indicates that the N,N-dimethyl modification confers differential intercalation efficiency depending on the aglycone scaffold, with the idarubicin aglycone yielding superior intercalation properties compared to the daunorubicin scaffold under the same substitution pattern.

Evidence Dimension	Intercalation efficiency (qualitative ranking within 40-compound library)
Target Compound Data	N,N-dimethyl-idarubicin (11) and N,N-dimethyl-idarubicin-trisaccharide (26): 'particularly efficient intercalating agents'
Comparator Or Baseline	N,N-dimethyl-daunorubicin (10) and daunorubicin (3): 'equally effective' (implied lower efficiency than target compounds)
Quantified Difference	No quantitative intercalation constant (Kd or ΔTm) reported; qualitative superior ranking
Conditions	In vitro DNA intercalation assessment; experimental details not fully specified in abstract/accessible text

Why This Matters

This intra-class comparison informs compound selection for applications where DNA binding affinity is a critical parameter, suggesting that the idarubicin aglycone scaffold with N,N-dimethylation provides enhanced intercalation relative to the corresponding daunorubicin analogue.

• [1] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source

ABCB1-Mediated Efflux Evasion: Intracellular Accumulation Evidence

The 2024 Journal of Medicinal Chemistry study evaluated intracellular uptake and subcellular localization of 40 anthracyclines in K562 wild-type versus ABCB1-overexpressing resistant cells. N,N-dimethyl-idarubicin was identified as one of the standout compounds exhibiting retained intracellular accumulation in resistant cells, correlating with its preserved cytotoxicity [1]. Although exact intracellular concentration values are not tabulated in the accessible abstract or summary data, the study explicitly links retained uptake in ABCB1-overexpressing cells to circumvention of transporter-mediated efflux, a property not shared by doxorubicin or idarubicin.

Evidence Dimension	Intracellular accumulation in ABCB1-overexpressing cells
Target Compound Data	N,N-dimethyl-idarubicin (11): retained intracellular uptake in ABCB1-overexpressing cells
Comparator Or Baseline	Doxorubicin: reduced intracellular accumulation in ABCB1-overexpressing cells due to active efflux
Quantified Difference	Exact fold-difference in intracellular concentration not specified in accessible data; qualitative observation of retention
Conditions	K562 ABCB1-overexpressing doxorubicin-resistant cells; intracellular anthracycline fluorescence quantification

Why This Matters

Intracellular accumulation data provides a mechanistic explanation for the retained cytotoxicity in resistant cells, reinforcing the functional advantage of N,N-dimethyl-idarubicin over parent anthracyclines in ABCB1-positive systems.

• [1] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source

N,N-Dimethyl-idarubicin Research Applications

ABCB1-Mediated Multidrug Resistance Studies

N,N-dimethyl-idarubicin is the appropriate tool compound for investigating ABCB1-mediated drug resistance mechanisms in leukemia and other cancer models. Its resistance factor of 1.3 in ABCB1-overexpressing K562 cells indicates minimal susceptibility to P-glycoprotein efflux, enabling researchers to distinguish transporter-dependent effects from alternative resistance pathways [1]. This application is supported by direct head-to-head evidence showing that doxorubicin and idarubicin are substantially more vulnerable to ABCB1- and ABCG2-mediated efflux, respectively [2].

Decoupling Histone Eviction from DNA Damage

Investigators seeking to dissect the specific contribution of histone eviction (chromatin damage) to anthracycline cytotoxicity can employ N,N-dimethyl-idarubicin as a mechanistic probe. The compound induces histone eviction without causing DNA double-strand breaks, a property that separates it from dual-mechanism anthracyclines such as doxorubicin and idarubicin [1]. This enables cleaner experimental interpretation when evaluating downstream pathways uniquely activated by chromatin damage versus canonical DNA damage response signaling [2].

Next-Generation Anthracycline Screening

N,N-dimethyl-idarubicin and its trisaccharide analogue (compound 26) are suitable positive controls or test compounds in screening panels employing both ABCB1- and ABCG2-overexpressing resistant cell lines. N,N-dimethyl-idarubicin-trisaccharide demonstrates quantifiable IC50 values of 19 nM against ABCG2-overexpressing cells and 32 nM against ABCB1-overexpressing cells, establishing activity against both major multidrug resistance transporters [1]. This dual activity profile is not shared by parent idarubicin, which loses efficacy in ABCG2-overexpressing lines [2].

Anthracycline Structure-Activity Relationship (SAR) Reference Standard

In SAR campaigns exploring anthracycline modifications for overcoming drug resistance, N,N-dimethyl-idarubicin serves as a benchmark comparator. Its N,N-dimethylation at the 3′-amino position of the daunosamine sugar represents a specific structural modification that alters transporter recognition, intracellular retention, and mechanistic output [1]. The compound's defined activity profile—wild-type K562 IC50 of 0.078 μM and resistance factor of 1.3—provides a quantitative reference against which novel analogues can be evaluated for improved potency or resistance-circumvention properties [2].

Application

Selection Property

Validation Focus

ABCB1/ABCG2 resistance model studies

Reported activity in efflux transporter-overexpressing cells

Substrate profiling against ABCB1/ABCG2 pumps; comparative response to doxorubicin

Histone eviction and chromatin remodeling research

Absence of DNA double-strand break induction

Decouple histone eviction endpoints from genotoxic stress pathways

Anthracycline analog screening panels

Combined resistance evasion and histone eviction mechanism

Benchmark performance in MDR-overexpressing models against standard agents

• [1] van Gelder MA, et al. Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. J Med Chem. 2024;67(16):13802-13812. PMID: 39088428. View Source
• [2] N,N-Dimethyl-idarubicin Biological Activity Data. MedChemExpress. CAS: 3033865-16-3. View Source